Cas no 88852-50-0 (5,8,10,12-Tridecatetraenoic acid, 13-(3-pentyloxiranyl)-)

• Product Name: 5,8,10,12-Tridecatetraenoic acid, 13-(3-pentyloxiranyl)-
• CAS No: 88852-50-0
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 620684
• PubChem ID: 54368025
• Update Time: 2025-04-19

5,8,10,12-Tridecatetraenoic acid, 13-(3-pentyloxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 5,8,10,12-Tridecatetraenoic acid, 13-(3-pentyloxiranyl)-
• 13-(3-pentyloxiran-2-yl)trideca-5,8,10,12-tetraenoic acid
• SCHEMBL1479919
• DTXSID80710877
• 88852-50-0

• Inchi： 1S/C20H30O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h4,6-10,13,16,18-19H,2-3,5,11-12,14-15,17H2,1H3,(H,21,22)
• InChI Key： URDQSJSEGRMOIT-UHFFFAOYSA-N
• SMILES： O1C(C=CC=CC=CCC=CCCCC(=O)O)C1CCCCC

Computed Properties

• Exact Mass: 318.219
• Monoisotopic Mass: 318.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids